4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid

• IUPAC Name: 4-[2-(dimethylsulfamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H15NO4S/c1-16(2)21(19,20)14-6-4-3-5-13(14)11-7-9-12(10-8-11)15(17)18/h3-10H,1-2H3,(H,17,18)
• InChI Key: YKOUQAAFKIDZQO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H15NO4S
• Molecular Weight: 305.4 g/mol
• CAS No.: 1261915-77-8

Description

4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid is an organic compound that features a benzoic acid moiety substituted with a dimethylsulfamoylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid typically involves the reaction of 2-N,N-dimethylsulfamoylphenylboronic acid with a suitable benzoic acid derivative under Suzuki-Miyaura coupling conditions. This reaction is catalyzed by palladium and requires a base such as potassium carbonate in an aqueous or alcoholic solvent .

Industrial Production Methods

Industrial production methods for this compound may involve similar Suzuki-Miyaura coupling reactions but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The sulfamoyl group can be oxidized to form sulfonic acid derivatives.

Reduction: The aromatic rings can be reduced under specific conditions to form cyclohexane derivatives.

Substitution: The aromatic hydrogen atoms can be substituted with various electrophiles or nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate in acidic or basic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Electrophiles like bromine or nucleophiles like sodium methoxide in appropriate solvents.

Major Products

Oxidation: Sulfonic acid derivatives.

Reduction: Cyclohexane derivatives.

Substitution: Halogenated or alkylated benzoic acid derivatives.

Scientific Research Applications

4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity

Mechanism of Action

The mechanism of action of 4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The dimethylsulfamoyl group can form hydrogen bonds and other interactions with active sites, modulating the activity of the target molecules. This can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

• 4-(N,N-Dimethylsulfamoyl)phenylboronic acid
• 4-(Methanesulfonyl)phenylboronic acid
• 4-(Methylthio)phenylboronic acid

Uniqueness

4-(2-N,N-Dimethylsulfamoylphenyl)benzoic acid is unique due to its combination of a benzoic acid moiety with a dimethylsulfamoylphenyl group. This structure imparts distinct chemical and physical properties, such as enhanced stability and reactivity, making it valuable for various applications .